Cas no 231301-24-9 (1-Acetyl-3(5)-heptafluoropropyl-5(3)-methylpyrazole)

• Product Name: 1-Acetyl-3(5)-heptafluoropropyl-5(3)-methylpyrazole
• CAS No: 231301-24-9
• MF: C₉H₇F₇N₂O
• MW: 292.15350651741
• CID: 2847239
• PubChem ID: 2735849
• Update Time: 2025-06-08

1-Acetyl-3(5)-heptafluoropropyl-5(3)-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-3(5)-heptafluoropropyl-5(3)-methylpyrazole
• AKOS007930786
• 1-ACETYL-3(5)-(HEPTAFLUORO-1-PROPYL)-5(3)-(METHYL)PYRAZOLE
• 1-[3-(1,1,2,2,3,3,3-heptafluoropropyl)-5-methyl-1H-pyrazol-1-yl]ethan-1-one
• 1-Acetyl-3-(heptafluoropropyl)-5-methyl-1H-pyrazole
• MFCD00153626
• 231301-24-9
• 1-(5-Methyl-3-(perfluoropropyl)-1H-pyrazol-1-yl)ethanone

• Inchi： 1S/C9H7F7N2O/c1-4-3-6(17-18(4)5(2)19)7(10,11)8(12,13)9(14,15)16/h3H,1-2H3
• InChI Key： HXVJDQWWUQGLKB-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1C=C(C)N(C(C)=O)N=1)F

Computed Properties

• Exact Mass: 292.04465999Da
• Monoisotopic Mass: 292.04465999Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-Acetyl-3(5)-heptafluoropropyl-5(3)-methylpyrazole

1-Acetyl-3(5)-Heptafluoropropyl-5(3)-Methylpyrazole: A Comprehensive Overview

The compound with CAS No. 231301-24-9, commonly referred to as 1-Acetyl-3(5)-Heptafluoropropyl-5(3)-Methylpyrazole, is a highly specialized organic chemical entity that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of a heptafluoropropyl group and an acetyl substituent introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of 1-Acetyl-3(5)-Heptafluoropropyl-5(3)-Methylpyrazole in drug discovery, particularly in the development of kinase inhibitors. The heptafluoropropyl group, known for its high electron-withdrawing capacity, significantly enhances the molecule's ability to bind to target proteins with high affinity. This property has been leveraged in designing novel therapeutic agents for cancer treatment, where selective inhibition of specific kinases is crucial. Researchers have demonstrated that this compound exhibits remarkable selectivity towards certain oncogenic kinases, making it a promising candidate for preclinical studies.

In addition to its pharmacological applications, 1-Acetyl-3(5)-Heptafluoropropyl-5(3)-Methylpyrazole has also found utility in the synthesis of advanced materials. Its rigid structure and fluorinated substituents make it an ideal building block for constructing high-performance polymers and coatings. Recent advancements in polymer chemistry have utilized this compound to develop materials with enhanced thermal stability and mechanical strength, which are essential for aerospace and automotive industries.

The synthesis of 1-Acetyl-3(5)-Heptafluoropropyl-5(3)-Methylpyrazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent introduction of fluorinated substituents via electrophilic substitution. The use of palladium-catalyzed coupling reactions has further streamlined the synthesis process, enabling higher yields and improved purity levels.

From an environmental standpoint, the fluorinated nature of 1-Acetyl-3(5)-Heptafluoropropyl-5(3)-Methylpyrazole raises concerns regarding its bioaccumulation and persistence in ecosystems. However, recent research has focused on developing eco-friendly synthesis pathways and degradation mechanisms to mitigate these risks. Green chemistry approaches, such as using renewable feedstocks and enzymatic catalysts, are being explored to produce this compound in a more sustainable manner.

In conclusion, 1-Acetyl-3(5)-Heptafluoropropyl-5(3)-Methylpyrazole (CAS No. 231301-24-9) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse industries. With ongoing research into its pharmacological properties and material science potential, this compound is poised to play a pivotal role in shaping future innovations in chemistry and beyond.